Isonitrosoacetophenone

• IUPAC Name: (2E)-2-hydroxyimino-1-phenylethanone
• InChI: InChI=1S/C8H7NO2/c10-8(6-9-11)7-4-2-1-3-5-7/h1-6,11H/b9-6+
• InChI Key: MLNKXLRYCLKJSS-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=NO
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=N/O
• Molecular Formula: C8H7NO2
• DSSTOX Substance ID: DTXSID5060198
• Molecular Weight: 149.15 g/mol
• CAS RN: 532-54-7, 83922-86-5

Description

Isonitrosoacetophenone, also known as 2-Hydroxyiminoacetophenone or Benzeneacetaldehyde, is a chemical compound with the molecular formula C8H7NO2. It has a molecular weight of 149.15.

Synthesis Analysis

In one study, two new ligands of isonitrosoacetophenone and their metal complexes were synthesized using acetophenone as a starting material. Another study reported the synthesis of isonitrosophenylhydrazine from isonitrosoacetophenone.

Molecular Structure Analysis

The molecular structure of isonitrosoacetophenone consists of a benzene ring attached to a carbonyl group (C=O) and a hydroxyimino group (OH-NO) on the second carbon.

Chemical Reactions Analysis

Isonitrosoacetophenone has been found to induce changes in the metabolomes of sorghum and tobacco cells. It has also been found to elicit differential gene expression in tobacco cell suspensions.

Physical And Chemical Properties Analysis

Isonitrosoacetophenone is a beige to yellowish crystalline powder. It has a melting point of 126-128 °C and should be stored at 2-8°C.

Scientific Research Applications

• Synthesis of Schiff Bases and Metal Complexes : Isonitrosoacetophenone, synthesized from acetophenone, has been used to condense with diamines to obtain tetradentate Schiff bases. These bases have been used to create polymeric Ni(II), Cu(II), and Co(II) complexes with specific geometric structures, studied through spectroscopy and elemental analyses (Ucan et al., 1998).

• Formation of Novel Oximino and Amido Alcohols : A unique reaction was observed between isonitrosoacetophenone and 1-phenylethanol amine, leading to the formation of a new oximino alcohol ligand and amido alcohol. These substances were further characterized and investigated, providing insights into new compound formations (Kaya et al., 2011).

• Synthesis of vic-Dioxime and Mononuclear Complexes : Isonitrosoacetophenone has been used in the synthesis of vic-dioxime and its mononuclear complexes. These complexes' structures were identified through various spectral data, elemental analysis, and magnetic measurements, contributing to coordination chemistry (Uysal et al., 2007).

• Antifungal and Antioxidant Activities : Isonitrosoacetophenone derivatives have been found to exhibit antifungal and antioxidant activities. These properties were explored through the synthesis of specific isonitrosoacetophenone compounds and the investigation of their biological activities (Dubery et al., 1999).

• Investigation of Plant Defense Mechanisms : Isonitrosoacetophenone (INAP) has been used as a novel inducer of plant defense. Studies have investigated changes in metabolomes of certain plants treated with INAP, using advanced chemometric tools and multivariate statistical analysis to understand how these plants respond to chemical elicitation (Madala et al., 2014).

• Investigation of Optical Properties : The optical properties of isonitrosoacetophenone, such as absorption, refractive index, and band-gap energy, have been studied using UV-Vis spectroscopy. This research provides insights into the material properties of isonitrosoacetophenone, which could be relevant for various applications in materials science (Ahmed et al., 2019).

• Metal Complex Studies : Various studies have synthesized and characterized metal complexes of isonitrosoacetophenone, investigating their spectral, magnetic, and structural properties. This research contributes to understanding the coordination behavior of isonitrosoacetophenone with different metals, which can be crucial for catalysis, material science, and other fields (Thakkar & Haldar, 1980).

Mechanism of Action

Isonitrosoacetophenone appears to have a sensitizing or priming effect, activating salicylic acid-, jasmonic acid-, and ethylene pathways, resulting in an altered transcriptome. This leads to the expression of genes involved in the perception of pathogens and associated cellular reprogramming in support of defense.

Safety and Hazards

Isonitrosoacetophenone is recommended for use as a laboratory chemical. It should not be used in food, drugs, pesticides, or biocidal products. Personal protective equipment should be worn when handling this chemical.

Future Directions

Research has suggested that isonitrosoacetophenone could be used as a novel inducer of plant defense. Further investigations into its possible use in novel or alternative crop protection strategies are warranted.

Synthesis routes and methods

Procedure details

A flask was charged with potassium tert-butoxide (58 mmol) and 63 mL of tert-butyl alcohol. The mixture was stirred until a solution was formed, and a solution of the appropriate benzophenone (50 mmol) in 35 mL of tert-butyl alcohol added dropwise over 15 min. The reaction mixture was stirred for 1 hr, and the neat isoamyl nitrite (75 mmol) added over five min. The reaction mixture was monitored for completion and then diluted with 100 mL of heptanes. The resulting solid (38 mmol) was collected via suction filtration and dried to a constant weight under vacuum. Procedure was adapted from: Hagedorn et al., Chem. Ber., 98:193 (1965).